Cas no 7126-41-2 (Phenyl(1H-pyrrol-3-yl)methanone)

Phenyl(1H-pyrrol-3-yl)methanone structure
7126-41-2 structure
Product Name:Phenyl(1H-pyrrol-3-yl)methanone
CAS No:7126-41-2
MF:C11H9NO
MW:171.195262670517
MDL:MFCD02179582
CID:572521
PubChem ID:2773234
Update Time:2025-04-19

Phenyl(1H-pyrrol-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • Phenyl(1H-pyrrol-3-yl)methanone
    • 3-Benzoylpyrrole
    • Methanone,phenyl-1H-pyrrol-3-yl-
    • 3-benzoyl-1H-pyrrole
    • A866470
    • 3-benzoylpyrrole, AldrichCPR
    • Phenyl-(1H-pyrrol-3-yl)-methanone
    • MFCD02179582
    • SCHEMBL4516770
    • D84176
    • AB11365
    • DSNSKSWTLGZGAN-UHFFFAOYSA-N
    • FT-0777948
    • Methanone, phenyl-1H-pyrrol-3-yl-
    • AKOS000320145
    • 7126-41-2
    • PS-3299
    • DTXSID00378296
    • MDL： MFCD02179582
    • Inchi： 1S/C11H9NO/c13-11(10-6-7-12-8-10)9-4-2-1-3-5-9/h1-8,12H
    • InChI Key： DSNSKSWTLGZGAN-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1)C1C=CNC=1

Computed Properties

  • Exact Mass: 171.06800
  • Monoisotopic Mass: 171.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Melting Point: 88-90
  • PSA: 32.86000
  • LogP: 2.24570

Phenyl(1H-pyrrol-3-yl)methanone Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 22-36
  • Hazardous Material Identification： Xi

Phenyl(1H-pyrrol-3-yl)methanone Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Phenyl(1H-pyrrol-3-yl)methanone Production Method

Phenyl(1H-pyrrol-3-yl)methanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7126-41-2)Phenyl(1H-pyrrol-3-yl)methanone
Order Number:A866470
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:59
Price ($):369.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7126-41-2)Phenyl(1H-pyrrol-3-yl)methanone
A866470
Purity:99%
Quantity:5g
Price ($):369.0
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